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Compound of Interest

Compound Name: 2',3'-O-Isopropylideneadenosine

Cat. No.: B014610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure, properties, synthesis, and

applications of 2',3'-O-Isopropylideneadenosine. This compound is a crucial intermediate in

the synthesis of various nucleoside analogues used in biomedical research and drug discovery.

Chemical Structure of 2',3'-O-
Isopropylideneadenosine
2',3'-O-Isopropylideneadenosine is a derivative of the naturally occurring nucleoside,

adenosine. Its structure is characterized by the presence of an isopropylidene group that acts

as a protecting group for the 2' and 3' hydroxyl groups of the ribose sugar moiety. This

protection is achieved by reacting adenosine with acetone or a related compound in the

presence of an acid catalyst, forming a five-membered ring fused to the ribose ring.

The core structure consists of an adenine base attached to a ribose sugar via a β-N9-glycosidic

bond. The isopropylidene group forms a 1,3-dioxolane ring with the 2' and 3' oxygen atoms of

the ribose. This protection is advantageous as it allows for selective chemical modifications at

the 5'-hydroxyl group or on the adenine base without affecting the 2' and 3'-hydroxyls.

Below is a diagram illustrating the chemical structure of 2',3'-O-Isopropylideneadenosine.

Caption: Chemical structure of 2',3'-O-Isopropylideneadenosine.
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Physicochemical Properties
The key physicochemical properties of 2',3'-O-Isopropylideneadenosine are summarized in

the table below.

Property Value References

Molecular Formula C₁₃H₁₇N₅O₄ [1][2][3]

Molecular Weight 307.31 g/mol [3][4][5]

CAS Number 362-75-4 [2][3][6]

Appearance
White to off-white crystalline

powder
[7]

Melting Point 221-222 °C [3][5][6]

Optical Activity
[α]20/D −98.5°, c = 1 in

dioxane
[3]

Solubility
Soluble in DMSO and

Methanol

Storage Temperature

Room temperature,

recommended below 15°C in a

dark and dry place

[5]

Spectroscopic Data
Spectroscopic techniques are essential for the structural elucidation and confirmation of 2',3'-
O-Isopropylideneadenosine.
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Spectroscopic Technique Observed Data References

¹H NMR

Spectra available, typically run

in DMSO-d₆. Key signals

include those for the adenine

protons, ribose protons, and

the methyl protons of the

isopropylidene group.

[4]

Infrared (IR) Spectroscopy

Spectra available.

Characteristic peaks would

include N-H stretching for the

amine group, C-H stretching

for the aliphatic and aromatic

moieties, and C-O stretching

for the ether and alcohol

groups.

[1][2]

Mass Spectrometry (MS)

Mass spectra (electron

ionization) are available,

showing the molecular ion

peak consistent with the

molecular weight.

[1]

Raman Spectroscopy Spectra available. [8]

Experimental Protocols
Synthesis of 2',3'-O-Isopropylideneadenosine
The synthesis of 2',3'-O-Isopropylideneadenosine is typically achieved through the acid-

catalyzed reaction of adenosine with an acetone equivalent.[9] A general protocol is provided

below.

Materials:

Adenosine

2,2-Dimethoxypropane or Acetone
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Anhydrous p-Toluenesulfonic acid (p-TsOH) or another suitable acid catalyst

Anhydrous solvent (e.g., DMF or Acetone)

Sodium bicarbonate solution

Drying agent (e.g., anhydrous sodium sulfate)

Silica gel for column chromatography

Solvents for chromatography (e.g., dichloromethane/methanol mixture)

Procedure:

Suspend adenosine in the anhydrous solvent in a round-bottom flask equipped with a

magnetic stirrer and a drying tube.

Add 2,2-dimethoxypropane and the acid catalyst (e.g., p-TsOH) to the suspension.

Stir the reaction mixture at room temperature. The progress of the reaction can be monitored

by Thin Layer Chromatography (TLC).

Once the reaction is complete (typically when the starting material, adenosine, is no longer

visible on TLC), quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography using an appropriate solvent

system (e.g., a gradient of methanol in dichloromethane) to yield pure 2',3'-O-
Isopropylideneadenosine.

Characterization Methods
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to

confirm the structure of the synthesized compound. The proton NMR spectrum will show

characteristic signals for the protons on the adenine base, the ribose sugar, and the two methyl

groups of the isopropylidene protecting group. The carbon NMR will similarly show distinct

signals for each carbon atom in the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in

the molecule.[10] The spectrum of 2',3'-O-Isopropylideneadenosine will exhibit characteristic

absorption bands for N-H bonds of the primary amine, C-N bonds of the aromatic rings, C-O

bonds of the ether and alcohol, and C-H bonds of the aliphatic and aromatic parts of the

molecule.[10]

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight of

the compound. The mass spectrum will show a molecular ion peak (M+) or a protonated

molecular ion peak ([M+H]+) corresponding to the molecular weight of 2',3'-O-
Isopropylideneadenosine (307.31 g/mol ).

Applications in Organic Synthesis
2',3'-O-Isopropylideneadenosine is a valuable intermediate in the synthesis of various

adenosine derivatives.[7][11] The protection of the 2' and 3' hydroxyl groups allows for selective

reactions at the 5'-hydroxyl group, such as oxidation, phosphorylation, or the introduction of

other functional groups.[12] It is also used in the synthesis of N⁶-substituted adenosine

analogues, which are of interest in medicinal chemistry.[11]

The following diagram illustrates a general workflow for the use of 2',3'-O-
Isopropylideneadenosine in the synthesis of adenosine derivatives.
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Synthetic Workflow using 2',3'-O-Isopropylideneadenosine

Adenosine

Protection of 2',3'-OH
(e.g., with 2,2-dimethoxypropane, acid catalyst)

2',3'-O-Isopropylideneadenosine

Selective Modification at 5'-OH or Adenine Base

Protected Adenosine Derivative

Deprotection of 2',3'-OH
(e.g., with acid)

Final Adenosine Derivative

Click to download full resolution via product page

Caption: General synthetic workflow illustrating the use of 2',3'-O-Isopropylideneadenosine.

Conclusion
2',3'-O-Isopropylideneadenosine is a cornerstone intermediate for the chemical synthesis of

modified nucleosides. Its structure, with the protected 2' and 3' hydroxyl groups, provides a

versatile platform for the development of novel adenosine analogues for therapeutic and
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research applications. A thorough understanding of its properties and synthetic methodologies

is essential for researchers in the fields of medicinal chemistry, biochemistry, and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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